5-Methoxy-2-(p-tolyloxy)benzoic acid
Overview
Description
5-Methoxy-2-(p-tolyloxy)benzoic acid, also known as MTBA, is a chemical compound that has been widely studied in scientific research. MTBA belongs to the family of benzoic acids and has been used in various applications such as drug development and as a starting material for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of 5-Methoxy-2-(p-tolyloxy)benzoic acid is not fully understood. However, it has been proposed that 5-Methoxy-2-(p-tolyloxy)benzoic acid may exert its anti-inflammatory and anti-tumor effects through the inhibition of certain enzymes and signaling pathways.
Biochemical and Physiological Effects:
5-Methoxy-2-(p-tolyloxy)benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are mediators of inflammation. 5-Methoxy-2-(p-tolyloxy)benzoic acid has also been shown to induce apoptosis (programmed cell death) in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Methoxy-2-(p-tolyloxy)benzoic acid in lab experiments is its high yield synthesis method. Additionally, 5-Methoxy-2-(p-tolyloxy)benzoic acid has been shown to exhibit potent anti-inflammatory and anti-tumor effects. However, one limitation of using 5-Methoxy-2-(p-tolyloxy)benzoic acid is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.
Future Directions
1. Further investigation of the mechanism of action of 5-Methoxy-2-(p-tolyloxy)benzoic acid.
2. Exploration of the potential use of 5-Methoxy-2-(p-tolyloxy)benzoic acid as a drug candidate for the treatment of inflammatory and cancerous diseases.
3. Synthesis of analogs of 5-Methoxy-2-(p-tolyloxy)benzoic acid with improved solubility and bioactivity.
4. Investigation of the potential use of 5-Methoxy-2-(p-tolyloxy)benzoic acid in combination with other drugs for enhanced therapeutic effects.
5. Study of the pharmacokinetics and pharmacodynamics of 5-Methoxy-2-(p-tolyloxy)benzoic acid in vivo.
Scientific Research Applications
5-Methoxy-2-(p-tolyloxy)benzoic acid has been extensively studied for its potential use as a drug candidate. It has been shown to exhibit anti-inflammatory and anti-tumor properties in vitro and in vivo. 5-Methoxy-2-(p-tolyloxy)benzoic acid has also been used as a starting material for the synthesis of other bioactive compounds.
properties
IUPAC Name |
5-methoxy-2-(4-methylphenoxy)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-10-3-5-11(6-4-10)19-14-8-7-12(18-2)9-13(14)15(16)17/h3-9H,1-2H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QDOIBIOUJOKCHD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OC2=C(C=C(C=C2)OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70743215 |
Source
|
| Record name | 5-Methoxy-2-(4-methylphenoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70743215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methoxy-2-(p-tolyloxy)benzoic acid | |
CAS RN |
1081829-65-3 |
Source
|
| Record name | 5-Methoxy-2-(4-methylphenoxy)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70743215 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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